3-(6-Aminopyridin-3-yl)-2-fluorobenzonitrile, 95%

• IUPAC Name: 3-(6-aminopyridin-3-yl)-2-fluorobenzonitrile
• InChI: InChI=1S/C12H8FN3/c13-12-8(6-14)2-1-3-10(12)9-4-5-11(15)16-7-9/h1-5,7H,(H2,15,16)
• InChI Key: GHPVTULAICGWLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CN=C(C=C2)N)F)C#N
• Molecular Formula: C12H8FN3
• Molecular Weight: 213.21 g/mol

Description

3-(6-Aminopyridin-3-yl)-2-fluorobenzonitrile, 95% (3-(6-AP-3-yl)-2-FB) is an organic molecule that is widely used in scientific research. It is a nitrogen-containing heterocyclic compound that has a wide range of applications in organic synthesis and drug discovery. It is a versatile building block for the preparation of organic compounds and has been used in a variety of research applications, including drug design, chemical synthesis, and biochemistry.

Mechanism of Action

The mechanism of action of 3-(6-AP-3-yl)-2-FB is not yet fully understood. However, it is believed to be involved in the inhibition of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other organic compounds. Additionally, it is believed to be involved in the modulation of the activity of certain ion channels, such as the voltage-gated sodium and potassium channels, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(6-AP-3-yl)-2-FB are not yet fully understood. However, it is believed to be involved in the modulation of certain biochemical processes, such as the production of neurotransmitters, hormones, and other signaling molecules. Additionally, it is believed to be involved in the regulation of certain physiological processes, such as cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(6-AP-3-yl)-2-FB in laboratory experiments include its low cost and its availability in a wide range of concentrations. Additionally, it is relatively stable and has a low toxicity profile. The main limitation of using 3-(6-AP-3-yl)-2-FB in laboratory experiments is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

The future directions for 3-(6-AP-3-yl)-2-FB include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug design and other areas of research. Additionally, further research into the synthesis of the compound and its purification techniques could lead to improved yields and purity levels. Finally, the development of new methods for the detection and quantification of the compound could help to improve its use in laboratory experiments.

Synthesis Methods

The synthesis of 3-(6-AP-3-yl)-2-FB can be achieved through a multi-step process. The first step involves the reaction of 6-amino pyridine with fluorobenzonitrile in the presence of a catalyst. This reaction yields 3-(6-AP-3-yl)-2-FB as the main product. The second step involves the purification of the product through recrystallization, which yields a pure sample of the compound. Finally, the compound is characterized using nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) to ensure the purity of the product.

Scientific Research Applications

3-(6-AP-3-yl)-2-FB has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of biologically active compounds, such as drugs and natural products. It has also been used in the synthesis of polymers and other materials for use in nanotechnology. Additionally, it has been used as a model compound for studying the reactivity of heterocyclic compounds.